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Compound of Interest

Compound Name: Eriochrome Black A

Cat. No.: B8821919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Eriochrome Black T

(EBT) in various organic solvents. EBT is a complexometric indicator and an azo dye, whose

solubility characteristics are crucial for its application in analytical chemistry, textile dyeing, and

potentially in other areas of research and development. This document compiles available

solubility data, outlines experimental protocols for solubility determination, and illustrates key

concepts through diagrams.

Introduction to Eriochrome Black T
Eriochrome Black T is a hydroxyl-aryl azo dye, commonly used as an indicator in

complexometric titrations for determining water hardness.[1] Its chemical structure, containing

both polar (sulfonate, hydroxyl) and nonpolar (naphthyl rings) moieties, results in a varied

solubility profile. It is typically supplied as a monosodium salt.[1][2] While its solubility in water

is well-documented, its behavior in organic solvents is less quantitatively characterized in

publicly available literature.

Solubility of Eriochrome Black T in Organic
Solvents
The solubility of Eriochrome Black T is generally high in polar protic solvents and lower in

nonpolar organic solvents. The presence of the sodium sulfonate group makes it readily soluble
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in water.[1][3] Its solubility in organic solvents is influenced by the solvent's polarity, hydrogen

bonding capability, and the overall molecular structure of the dye.

Qualitative and Semi-Quantitative Solubility Data
Precise quantitative solubility data for Eriochrome Black T in a wide range of organic solvents is

not extensively published. However, based on technical data sheets and chemical literature, a

qualitative summary of its solubility is presented in the table below.

Solvent Chemical Formula
Solubility
Description

Reference

Ethanol C₂H₅OH
Soluble, Moderately

Soluble
[1][3][4][5][6][7]

Methanol CH₃OH Soluble [4][8]

Isopropanol C₃H₈O Soluble (in mixtures) [9]

Acetone C₃H₆O
Slightly Soluble,

Limited Solubility
[4][5][10]

Butanol C₄H₁₀O Insoluble

Chloroform CHCl₃ Insoluble

Dichloromethane CH₂Cl₂ Insoluble

Ethylene Glycol C₂H₆O₂ Insoluble

Glycerol C₃H₈O₃ Insoluble

Hexane C₆H₁₄ Insoluble

Toluene C₇H₈ Insoluble

Xylene C₈H₁₀ Insoluble

Triethanolamine C₆H₁₅NO₃ Soluble (in mixtures) [4][8]

It is important to note that while some sources state insolubility in certain solvents, this may

refer to practical insolubility for specific applications, and trace amounts may still dissolve. The
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color of the solution can also be an indicator of interaction, even without significant dissolution;

for instance, EBT can turn ethanol red even if it does not appear to dissolve completely.

Experimental Protocol for Solubility Determination
For researchers requiring precise solubility data, the following generalized experimental

protocol for the gravimetric determination of dye solubility can be adapted for Eriochrome Black

T.

Objective: To determine the saturation solubility of Eriochrome Black T in a given organic

solvent at a specific temperature.

Materials:

Eriochrome Black T powder

Selected organic solvent (analytical grade)

Thermostatically controlled shaker or water bath

Centrifuge

Analytical balance (accurate to 0.1 mg)

Volumetric flasks and pipettes

Syringe filters (solvent-compatible, e.g., PTFE)

Evaporating dish or pre-weighed vials

Drying oven or vacuum desiccator

Procedure:

Preparation of Saturated Solution:

Add an excess amount of Eriochrome Black T powder to a known volume of the organic

solvent in a sealed container (e.g., a screw-cap vial or flask). The excess solid should be
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clearly visible.

Place the container in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached. The time required may vary depending on the solvent and dye.

Separation of Undissolved Solid:

After equilibration, allow the solution to stand undisturbed at the set temperature for a few

hours to let the excess solid settle.

To effectively separate the saturated solution from the undissolved solid, centrifuge the

mixture at a high speed.

Carefully draw a known volume of the clear supernatant using a pre-warmed pipette (to

prevent precipitation due to temperature changes). For volatile solvents, a syringe can be

used.

For complete removal of any suspended particles, pass the collected supernatant through

a syringe filter into a pre-weighed evaporating dish or vial.

Solvent Evaporation and Mass Determination:

Place the evaporating dish or vial containing the filtered saturated solution in a drying oven

at a temperature sufficient to evaporate the solvent without decomposing the dye.

Alternatively, use a vacuum desiccator or rotary evaporator for more sensitive compounds

or high-boiling point solvents.

Once the solvent is completely evaporated, allow the dish or vial to cool to room

temperature in a desiccator to prevent moisture absorption.

Weigh the dish or vial containing the dried Eriochrome Black T residue on an analytical

balance.

Calculation of Solubility:
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The mass of the dissolved Eriochrome Black T is the final mass of the dish/vial minus its

initial (tare) mass.

The solubility can then be calculated in the desired units (e.g., g/L, mg/mL, or mol/L) by

dividing the mass of the dissolved dye by the volume of the solvent sample taken.

Solubility (g/L) = [Mass of residue (g) / Volume of aliquot (L)]

Diagrams
Experimental Workflow for Solubility Determination
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Caption: A generalized workflow for the gravimetric determination of dye solubility.

Factors Influencing Dye Solubility
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Caption: Key factors influencing the solubility of Eriochrome Black T in organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Solubility of Eriochrome Black
T in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8821919#eriochrome-black-t-solubility-in-different-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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